Cas no 2089315-05-7 (2,6-Dichloro-3-methyl-4-nitropyridine)

• Product Name: 2,6-Dichloro-3-methyl-4-nitropyridine
• CAS No: 2089315-05-7
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• CID: 4772806
• PubChem ID: 121232292
• Update Time: 2025-11-02

2,6-Dichloro-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-methyl-4-nitropyridine
• 2089315-05-7
• BS-15816
• AKOS030623419
• D83926

• Inchi： 1S/C6H4Cl2N2O2/c1-3-4(10(11)12)2-5(7)9-6(3)8/h2H,1H3
• InChI Key： HSINFMDETPIEIM-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Dichloro-3-methyl-4-nitropyridine

2,6-Dichloro-3-methyl-4-nitropyridine (CAS No. 2089315-05-7): A Comprehensive Overview

2,6-Dichloro-3-methyl-4-nitropyridine (CAS No. 2089315-05-7) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitropyridine derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery and crop protection, 2,6-Dichloro-3-methyl-4-nitropyridine has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 2,6-Dichloro-3-methyl-4-nitropyridine features a pyridine ring substituted with chlorine atoms at the 2 and 6 positions, a methyl group at the 3 position, and a nitro group at the 4 position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. Recent studies have highlighted its potential in the development of antimicrobial agents and herbicides, aligning with the growing need for sustainable agricultural solutions and novel therapeutics.

One of the key applications of 2,6-Dichloro-3-methyl-4-nitropyridine is in the synthesis of pyridine-based pharmaceuticals. The compound's ability to undergo nucleophilic substitution reactions allows for the introduction of various functional groups, enabling the creation of targeted drug candidates. For instance, researchers are exploring its use in the design of kinase inhibitors, which are crucial in cancer therapy. The rise of precision medicine and personalized therapeutics has further amplified the demand for such specialized intermediates.

In the agrochemical sector, 2,6-Dichloro-3-methyl-4-nitropyridine serves as a precursor for the development of crop protection agents. Its nitro and chloro substituents contribute to the herbicidal and pesticidal activities of derived compounds. With the global push toward sustainable farming practices and the need to address pest resistance, this compound is being investigated for its role in next-generation agrochemicals. Industry reports suggest that the market for nitropyridine derivatives is expected to grow steadily, driven by innovations in green chemistry and integrated pest management.

From a synthetic chemistry perspective, 2,6-Dichloro-3-methyl-4-nitropyridine offers several advantages. Its reactivity profile allows for selective transformations, making it a preferred choice for multistep synthesis. Chemists have employed this compound in cross-coupling reactions, reductive aminations, and cyclization processes, demonstrating its versatility. The compound's stability under various reaction conditions also enhances its utility in industrial-scale production.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 2,6-Dichloro-3-methyl-4-nitropyridine. Researchers are using in silico techniques to predict its interactions with biological targets, accelerating the discovery of new applications. This aligns with the broader trend of leveraging AI-driven drug discovery and high-throughput screening to identify promising compounds.

Environmental and safety considerations are also paramount when working with 2,6-Dichloro-3-methyl-4-nitropyridine. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are recommended to minimize any potential risks. The chemical industry's focus on green chemistry principles and sustainable synthesis has led to the development of safer protocols for its use and transformation.

In conclusion, 2,6-Dichloro-3-methyl-4-nitropyridine (CAS No. 2089315-05-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for researchers and manufacturers. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.